![molecular formula C19H19FN2O2 B4927172 N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide](/img/structure/B4927172.png)
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide
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Overview
Description
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide, also known as FPEP, is a chemical compound that belongs to the class of pyrrolidine carboxamides. FPEP has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.
Mechanism of Action
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide exerts its effects by binding to the sigma-1 receptor, which is a chaperone protein that regulates the function of various ion channels, receptors, and enzymes. N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to modulate the activity of various neurotransmitter systems, including dopamine, serotonin, and glutamate. N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has also been shown to have neuroprotective effects by preventing oxidative stress and reducing inflammation.
Biochemical and Physiological Effects:
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter release, regulation of calcium homeostasis, and reduction of oxidative stress and inflammation. N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has also been shown to have neuroprotective effects in various animal models of neurological diseases, including Alzheimer's disease, Parkinson's disease, and traumatic brain injury.
Advantages and Limitations for Lab Experiments
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has several advantages for use in lab experiments, including its high affinity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its neuroprotective effects. However, N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide also has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration route.
Future Directions
There are several future directions for the study of N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide, including its potential applications in the treatment of various neurological diseases, its mechanism of action at the molecular level, and its optimization for use in lab experiments. Additionally, further studies are needed to determine the optimal dosage and administration route of N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide and to investigate its potential side effects. Overall, N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has great potential for use as a tool compound in scientific research, particularly in the field of neuroscience.
Synthesis Methods
The synthesis of N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide involves the reaction of 4-fluorophenylacetonitrile with phenylmagnesium bromide, followed by the reaction of the resulting intermediate with pyrrolidine-3-carboxylic acid. The final product is obtained after purification using column chromatography.
Scientific Research Applications
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been studied extensively for its potential applications in scientific research, particularly in the field of neuroscience. N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been shown to have a high affinity for the sigma-1 receptor, which is a transmembrane protein that plays a crucial role in various physiological processes, including neuronal signaling, calcium homeostasis, and cell survival. N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenyl-3-pyrrolidinecarboxamide has been used as a tool compound to study the sigma-1 receptor and its role in various diseases, including Alzheimer's disease, Parkinson's disease, and depression.
properties
IUPAC Name |
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19FN2O2/c20-16-8-6-14(7-9-16)10-11-21-19(24)15-12-18(23)22(13-15)17-4-2-1-3-5-17/h1-9,15H,10-13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKLJDSPBTCNUHG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2)C(=O)NCCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-fluorophenyl)ethyl]-5-oxo-1-phenylpyrrolidine-3-carboxamide |
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